Cas no 868215-91-2 (N-(4-butylphenyl)-2-(2-methyl-3,5-dioxothiomorpholin-4-yl)acetamide)

• Product Name: N-(4-butylphenyl)-2-(2-methyl-3,5-dioxothiomorpholin-4-yl)acetamide
• CAS No: 868215-91-2
• MF: C₁₇H₂₂N₂O₃S
• MW: 334.433183193207
• CID: 6111536
• PubChem ID: 4106295
• Update Time: 2025-05-20

N-(4-butylphenyl)-2-(2-methyl-3,5-dioxothiomorpholin-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-butylphenyl)-2-(2-methyl-3,5-dioxothiomorpholin-4-yl)acetamide
• SR-01000015217
• AKOS024609509
• N-(4-butylphenyl)-2-(2-methyl-3,5-dioxothiomorpholino)acetamide
• IFLab1_006424
• 868215-91-2
• HMS1430G10
• F1800-0170
• SR-01000015217-1

• Inchi： 1S/C17H22N2O3S/c1-3-4-5-13-6-8-14(9-7-13)18-15(20)10-19-16(21)11-23-12(2)17(19)22/h6-9,12H,3-5,10-11H2,1-2H3,(H,18,20)
• InChI Key： LHEVPHKPTZNBOE-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(CCCC)C=C1)(=O)CN1C(=O)CSC(C)C1=O

Computed Properties

• Exact Mass: 334.13511374g/mol
• Monoisotopic Mass: 334.13511374g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 91.8Ų

Additional information on N-(4-butylphenyl)-2-(2-methyl-3,5-dioxothiomorpholin-4-yl)acetamide

N-(4-butylphenyl)-2-(2-methyl-3,5-dioxothiomorpholin-4-yl)acetamide: A Comprehensive Overview

The compound N-(4-butylphenyl)-2-(2-methyl-3,5-dioxothiomorpholin-4-yl)acetamide (CAS No. 868215-91-2) is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of acetamides, which are widely used in drug design due to their versatile properties and ability to form hydrogen bonds. The molecule's structure incorporates a thiomorpholine ring system, which is known for its stability and ability to act as a bioisostere in medicinal chemistry.

Recent studies have highlighted the importance of thiomorpholine derivatives in drug discovery, particularly in the development of anti-inflammatory and analgesic agents. The presence of the thiomorpholine ring in N-(4-butylphenyl)-2-(2-methyl-3,5-dioxothiomorpholin-4-yl)acetamide suggests that this compound may exhibit similar pharmacological properties. Researchers have reported that such compounds can modulate key enzymes involved in inflammatory pathways, making them promising candidates for treating chronic inflammatory diseases.

The CAS No. 868215-91-2 compound also features a butylphenyl group, which contributes to its lipophilicity and potentially enhances its bioavailability. Lipophilic groups are often critical in drug design as they facilitate the passage of molecules through biological membranes. This property makes N-(4-butylphenyl)-2-(2-methyl-3,5-dioxothiomorpholin-4-yl)acetamide a strong candidate for further exploration in pharmacokinetic studies.

From a synthetic perspective, the preparation of N-(4-butylphenyl)-2-(2-methyl-3,5-dioxothiomorpholin-4-yl)acetamide involves multi-step reactions that highlight the versatility of modern organic synthesis techniques. The use of protecting groups and strategic functional group transformations has enabled chemists to construct this complex molecule with high precision. Recent advancements in catalytic asymmetric synthesis have also opened new avenues for producing enantiomerically pure versions of this compound, which could be valuable for stereochemistry studies.

In terms of applications, N-(4-butylphenyl)-2-(2-methyl-3,5-dioxothiomorpholin-4-yl)acetamide has shown potential in the field of materials science as well. Its unique combination of functional groups makes it a candidate for use in polymer chemistry, where it could serve as a building block for advanced materials with tailored properties. Additionally, its sulfur-containing moiety may contribute to thermal stability and resistance to oxidative degradation.

Recent research has also focused on the environmental impact of such compounds. Studies have indicated that thiomorpholine derivatives can undergo biodegradation under specific conditions, reducing their persistence in the environment. This is particularly important for compounds intended for agricultural or industrial applications, where environmental safety is a critical consideration.

In conclusion, N-(4-butylphenyl)-2-(2-methyl-3,5-dioxothiomorpholin-4-yl)acetamide (CAS No. 868215-91-) represents a multifaceted molecule with diverse applications across chemistry and pharmacology. Its unique structure and functional groups make it a valuable compound for both academic research and industrial development. As ongoing studies continue to uncover its full potential, this compound is poised to play a significant role in advancing our understanding of complex molecular systems.